N-(4-acetylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-(4-acetylphenyl)-1-ethyl-5-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C14H17N3O3S/c1-4-17-10(2)14(9-15-17)21(19,20)16-13-7-5-12(6-8-13)11(3)18/h5-9,16H,4H2,1-3H3
• InChI Key: JJXBSMKPLCCQRF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)C)C
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

N-(4-acetylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-sulfonamide is a synthetic organic compound that belongs to the class of sulfonamides. Sulfonamides are known for their diverse biological activities and applications in medicinal chemistry. This compound features a pyrazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms, and a sulfonamide group, which is a functional group consisting of a sulfonyl group connected to an amine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(4-acetylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-sulfonamide typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.

Introduction of the Sulfonamide Group: The sulfonamide group is introduced by reacting the pyrazole derivative with a sulfonyl chloride in the presence of a base such as triethylamine or pyridine.

Acetylation: The final step involves the acetylation of the phenyl ring using acetic anhydride or acetyl chloride in the presence of a catalyst like pyridine.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group on the pyrazole ring, leading to the formation of corresponding alcohols or ketones.

Reduction: Reduction reactions can occur at the sulfonamide group, converting it to the corresponding amine.

Substitution: The acetyl group on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like hydroxide ions (OH-) or amines can be used for substitution reactions.

Major Products:

Oxidation: Formation of alcohols or ketones.

Reduction: Formation of amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-(4-acetylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its antimicrobial, anti-inflammatory, and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity or modulate receptor function. The pyrazole ring may also contribute to binding affinity and specificity.

Comparison with Similar Compounds

• N-(4-acetylphenyl)-4-methylbenzenesulfonamide
• N-(3-acetylphenyl)-4-methylbenzenesulfonamide
• 1-tosyl-1H-imidazole
• 4-methyl-N-(pyridin-4-yl)benzenesulfonamide
• 1-ethyl-4-tosylpiperazine

Uniqueness: N-(4-acetylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-sulfonamide is unique due to the presence of both the pyrazole ring and the sulfonamide group, which confer distinct chemical and biological properties